Cas no 1261660-95-0 (3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine)

• Product Name: 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine
• CAS No: 1261660-95-0
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4985472
• Update Time: 2025-06-22

3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO2/c14-13(15)10-4-9(5-11(17)6-10)12(18)8-2-1-3-16-7-8/h1-7,13,17H
• InChI Key： QLVVCKCMGSZQHH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(C2C=NC=CC=2)=O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

Introduction to 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261660-95-0) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261660-95-0) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, combining a pyridine core with a difluoromethyl-substituted hydroxybenzoyl moiety, make it a compelling candidate for further exploration in drug discovery and therapeutic development.

At the heart of this compound's utility lies its dual functionality. The pyridine ring is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Meanwhile, the 3-(Difluoromethyl)-5-hydroxybenzoyl group introduces additional chemical diversity, which can modulate the compound's pharmacokinetic properties and enhance its binding affinity to biological targets. This combination of structural elements has garnered interest from researchers seeking novel scaffolds for therapeutic intervention.

In recent years, there has been growing attention on the role of difluoromethyl groups in medicinal chemistry. These groups are known to improve metabolic stability, enhance binding affinity, and increase lipophilicity, making them valuable tools in drug design. The presence of a difluoromethyl substituent in the 3-(Difluoromethyl)-5-hydroxybenzoyl moiety of this compound suggests that it may exhibit similar advantages, potentially making it a more effective therapeutic agent compared to analogs lacking this substitution.

The hydroxybenzoyl part of the molecule also contributes to its biological activity. Hydroxyl groups are often involved in hydrogen bonding interactions with biological targets, which can be crucial for achieving high binding affinity. Furthermore, the benzoyl group is a common pharmacophore found in many bioactive molecules, including antibiotics and anti-inflammatory agents. The integration of these structural elements into a single molecule suggests that 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine may possess multiple mechanisms of action, increasing its therapeutic potential.

Recent studies have begun to explore the biological activity of related compounds that share structural similarities with 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine. For instance, researchers have investigated the effects of pyridine derivatives on various enzymatic pathways, including those involved in inflammation and cancer metabolism. Some studies have shown that certain pyridine-based compounds can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

The difluoromethyl group has also been studied for its potential role in enhancing the bioavailability of drug candidates. By increasing lipophilicity and reducing metabolic degradation, this substitution can significantly improve the pharmacokinetic profile of a drug. In the context of 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine, this effect could translate into longer-lasting therapeutic action and reduced dosing frequency, which would be highly advantageous for patients.

Moreover, the hydroxybenzoyl moiety may contribute to the compound's ability to interact with biological targets through hydrophobic and hydrophilic interactions. This dual interaction mechanism could provide a more robust binding profile compared to molecules that rely solely on hydrophobic interactions. Such versatility is often desirable in drug design, as it can lead to higher selectivity and fewer side effects.

In terms of synthetic chemistry, 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in building the pyridine core and the benzoyl substituents.

The synthesis of the difluoromethyl group also requires specialized methodologies, but recent developments in fluorination chemistry have provided more efficient and scalable routes for introducing fluorinated moieties into organic molecules. These advancements have made it possible to incorporate difluoromethyl groups into complex structures like 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine with greater ease than was previously possible.

As research continues to uncover new biological targets and mechanisms of disease, compounds like 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine will become increasingly important tools for therapeutic intervention. Their unique structural features offer a rich foundation for further optimization through structure-activity relationship (SAR) studies, which can help refine their pharmacological profiles and enhance their clinical efficacy.

In conclusion, 3-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261660-95-0) is a promising compound with significant potential in chemical biology and medicine. Its combination of a pyridine core with a difluoromethyl-substituted hydroxybenzoyl group makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics. With ongoing research exploring its biological activity and synthetic feasibility, this compound is poised to make meaningful contributions to future medical advancements.